Cas no 6954-49-0 (NSC 37553)

• Product Name: NSC 37553
• CAS No: 6954-49-0
• MF: C₃₀H₂₈N₄O₂
• MW: 476.568926811218
• CID: 973866
• Update Time: 2025-04-19

NSC 37553 Chemical and Physical Properties

Names and Identifiers

• N,N'-di(biphenyl-3-yl)piperazine-1,4-dicarboxamide
• NSC 37553

• Inchi： 1S/C30H28N4O2/c35-29(31-27-15-7-13-25(21-27)23-9-3-1-4-10-23)33-17-19-34(20-18-33)30(36)32-28-16-8-14-26(22-28)24-11-5-2-6-12-24/h1-16,21-22H,17-20H2,(H,31,35)(H,32,36)
• InChI Key： IQQBOFWGDHWBNC-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C2C=CC=CC=2)C=1)N1CCN(C(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CC1

Computed Properties

• Exact Mass: 476.22144
• Monoisotopic Mass: 476.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.266
• Boiling Point: 785.2°C at 760 mmHg
• Flash Point: 428.7°C
• Refractive Index: 1.68
• PSA: 64.68